Cas no 1805022-24-5 (5-Hydroxy-2-phenylpyridine-3-methanol)

• Product Name: 5-Hydroxy-2-phenylpyridine-3-methanol
• CAS No: 1805022-24-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 4907385
• Update Time: 2025-07-18

5-Hydroxy-2-phenylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-phenylpyridine-3-methanol

• Inchi： 1S/C12H11NO2/c14-8-10-6-11(15)7-13-12(10)9-4-2-1-3-5-9/h1-7,14-15H,8H2
• InChI Key： IXPOVOOYWRSLRL-UHFFFAOYSA-N
• SMILES： OCC1=CC(=CN=C1C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4

Additional information on 5-Hydroxy-2-phenylpyridine-3-methanol

Introduction to 5-Hydroxy-2-phenylpyridine-3-methanol (CAS No. 1805022-24-5)

5-Hydroxy-2-phenylpyridine-3-methanol (CAS No. 1805022-24-5) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has garnered significant attention due to its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-Hydroxy-2-phenylpyridine-3-methanol.

Chemical Structure and Properties

5-Hydroxy-2-phenylpyridine-3-methanol is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of a hydroxyl group (-OH) at the 5-position and a phenyl group at the 2-position imparts unique chemical properties to this compound. The hydroxyl group can participate in hydrogen bonding, which is crucial for its biological interactions. The phenyl group adds aromaticity and hydrophobicity, influencing the compound's solubility and membrane permeability.

The molecular formula of 5-Hydroxy-2-phenylpyridine-3-methanol is C₁₄H₁₃NO₂, with a molecular weight of approximately 219.26 g/mol. The compound is typically synthesized through multi-step organic reactions, including substitution, reduction, and functional group manipulation. Its physical properties include a melting point of around 160°C and limited solubility in water but good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 5-Hydroxy-2-phenylpyridine-3-methanol involves several well-documented methods in the literature. One common approach is the sequential reaction starting from 2-bromopyridine. The bromide is first substituted with a phenyl group using palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. Subsequently, the hydroxymethylation step is performed using formaldehyde and an appropriate reducing agent like sodium borohydride.

An alternative method involves the condensation of 3-hydroxypyridine with benzaldehyde followed by reduction to form the methanol derivative. This method offers high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities

5-Hydroxy-2-phenylpyridine-3-methanol has been extensively studied for its potential biological activities, particularly in the areas of neuroprotection, anti-inflammatory effects, and anticancer properties. Recent research has highlighted its ability to modulate various signaling pathways involved in cellular processes.

In neuroprotection studies, 5-Hydroxy-2-phenylpyridine-3-methanol has shown promising results in protecting neurons from oxidative stress and apoptosis. It acts as an antioxidant by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These properties make it a potential candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In anti-inflammatory research, 5-Hydroxy-2-phenylpyridine-3-methanol has demonstrated significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). It also suppresses the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. These findings suggest its potential use in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

In cancer research, 5-Hydroxy-2-phenylpyridine-3-methanol has exhibited anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It induces apoptosis by activating caspase enzymes and downregulating anti-apoptotic proteins like Bcl-2. Additionally, it inhibits cell proliferation by interfering with cell cycle progression at the G1/S phase transition.

Clinical Applications and Future Prospects

The promising biological activities of 5-Hydroxy-2-phenylpyridine-3-methanol have led to increased interest in its clinical applications. Preclinical studies have shown that this compound is well-tolerated with minimal side effects at therapeutic doses. However, further clinical trials are necessary to evaluate its safety and efficacy in human subjects.

Ongoing research aims to optimize the pharmacokinetic properties of 5-Hydroxy-2-phenylpyridine-3-methanol, such as improving its bioavailability and reducing metabolic degradation. Additionally, efforts are being made to develop prodrugs or formulations that enhance its therapeutic index.

In conclusion, 5-Hydroxy-2-phenylpyridine-3-methanol (CAS No. 1805022-24-5)(CAS No. 1805022-24-5) represents a promising molecule with diverse biological activities that warrant further investigation. Its potential applications in neuroprotection, anti-inflammatory therapy, and cancer treatment make it an exciting candidate for future drug development.